Cas no 62102-28-7 (1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione)
62102-28-7 structure
Product Name:1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione
CAS No:62102-28-7
MF:C10H14N2O4
MW:226.229162693024
CID:956152
PubChem ID:317395
Update Time:2025-04-19
1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione
- 1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
- (+/-)-carbocyclic 2'-deoxyuridine
- (+/-)-carbocyclic-2'deoxyuridine
- 1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)uracil
- AC1L7VWE
- C-2'-deoxyuridine
- CHEMBL42736
- CTK2F6857
- NSC249001
- NSC-249001
- SCHEMBL10811840
- DS-008553
- DTXSID80312037
- 62102-28-7
-
- Inchi: 1S/C10H14N2O4/c13-5-6-3-7(4-8(6)14)12-2-1-9(15)11-10(12)16/h1-2,6-8,13-14H,3-5H2,(H,11,15,16)
- InChI Key: JIFXFEDXEKJYAE-UHFFFAOYSA-N
- SMILES: OC1CC(CC1CO)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 226.09542
- Monoisotopic Mass: 226.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 89.87
1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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